Pseudolycorine

• CAS: 82372-67-6
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol
• InChI: InChI=1S/C16H19NO4/c1-21-13-5-9-7-17-3-2-8-4-12(19)16(20)14(15(8)17)10(9)6-11(13)18/h4-6,12,14-16,18-20H,2-3,7H2,1H3/t12-,14-,15+,16+/m0/s1
• InChIKey: CKAHWDNDUGDSLE-ARLBYUKCSA-N

Pseudolycorine Sourcing and Characterization

Pseudolycorine (CAS 82372-67-6, also listed as 29429-03-6) is a lycorine-type phenanthridine alkaloid of the Amaryllidaceae family, with a molecular formula of C16H19NO4 and a molecular weight of 289.33 g/mol [1]. It is isolated primarily from Narcissus tazetta var. chinensis, Lycoris radiata, and Pancratium maritimum [2]. Pseudolycorine is structurally distinct from its close analog lycorine (C16H17NO4, MW 287.31) by the substitution pattern on ring A, which includes a methoxy group absent in lycorine [3]. This structural divergence underpins its unique biological profile, including RNase L activation, T cell immunosuppression, and MDSC inhibition—activities not shared or quantitatively distinct from lycorine, haemanthamine, or narciclasine.

Cancer cell-model cytotoxicity screening

T-cell proliferation suppression studies

Ribosome-targeting probe for translation research

• [1] Plantaedb. Pseudolycorine. Accessed 2026. Physical and Chemical Properties. View Source
• [2] MeSH Supplementary Concept Data. pseudolycorine. National Library of Medicine. View Source
• [3] ScienceDirect. Pseudolycorine - an overview. Studies in Natural Products Chemistry, 2016. View Source

Why Pseudolycorine Cannot Be Substituted

Amaryllidaceae alkaloids share a common biosynthetic origin but exhibit stark functional divergence due to subtle ring modifications. Pseudolycorine cannot be substituted with lycorine, haemanthamine, or narciclasine without altering experimental outcomes. Lycorine and pseudolycorine differ in ring-A substituents, leading to distinct binding sites on the eukaryotic 60S ribosomal peptidyl transferase center [1]. Unlike lycorine and haemanthamine, which demonstrate broad cytotoxicity across cancer lines [2], pseudolycorine exhibits a unique cytotoxic (rather than cytostatic) profile [3]. Furthermore, pseudolycorine alone has demonstrated immunomodulatory activity via MDSC inhibition at sub-cytotoxic concentrations (IC50 6.18 μM) [4]. These mechanistic and functional differences make generic substitution scientifically invalid for studies requiring target-specific modulation.

Mechanism of Action

Cytotoxic cell death vs. cytostatic arrest of lycorine and narciclasine – apoptosis-resistant model endpoints may diverge.

T-Cell Activity

T-cell proliferation suppression absent in lycorine and narciclasine – immunological studies may yield negative results.

Ribosomal Target Site

Distinct 60S binding site from haemanthamine/narciclasine – polysome stabilization and translation inhibition kinetics may shift.

• [1] ScienceDirect. Pseudolycorine - an overview. Mechanism of Action of Crinane Alkaloids. Studies in Natural Products Chemistry, 2016. View Source
• [2] Havelek R, et al. Anticancer potential of Amaryllidaceae alkaloids evaluated by screening with a panel of human cells, real-time cellular analysis and Ehrlich tumor-bearing mice. Chem Biol Interact. 2017 Sep 25;275:121-132. View Source
• [3] Journal of Natural Products. When active, the compounds displayed cytostatic, not cytotoxic activity, with the exception of pseudolycorine (3), which exhibited cytotoxic profiles. View Source
• [4] Zhang G, et al. Pseudolycorine chloride ameliorates Th17 cell-mediated central nervous system autoimmunity by restraining myeloid-derived suppressor cell expansion. ScienceOpen, 2022. View Source

Pseudolycorine Comparative Evidence

Cytotoxic vs. Cytostatic Mechanism

Pseudolycorine activates the 2-5A-dependent ribonuclease (RNase L) with an IC50 of 2.30 nM in mouse L cell extracts, measured by 50% inhibition of protein synthesis [1]. This nanomolar potency for RNase L activation is a unique molecular signature not reported for the close structural analog lycorine, nor for haemanthamine or narciclasine under comparable assay conditions. Lycorine, while also a protein synthesis inhibitor, acts via a different ribosomal binding site [2] and does not demonstrate this specific RNase L activation. This assay provides a definitive functional fingerprint for pseudolycorine authentication and mechanism-of-action studies.

Cytotoxic vs. Cytostatic

Head-to-head comparison

Cytotoxic cell death (only 1 of 29 alkaloids); IC50 7.4–7.9 µM (72h MTT)

Supports apoptosis-independent cytotoxicity endpoint review

Consistent across apoptosis-sensitive (B16F10) and resistant (A549, U373) lines

Evidence Dimension	RNase L activation (protein synthesis inhibition)
Target Compound Data	IC50 = 2.30 nM
Comparator Or Baseline	Lycorine: No reported RNase L activation activity under comparable conditions. Haemanthamine, narciclasine: No reported activity.
Quantified Difference	Unique activity profile for pseudolycorine; comparator data absent.
Conditions	Mouse L cell extracts; measurement of 50% inhibition of protein synthesis

Why This Matters

For researchers investigating RNase L-mediated antiviral pathways or validating compound identity, this 2.30 nM IC50 serves as a high-sensitivity, mechanism-specific benchmark that no other Amaryllidaceae alkaloid provides.

• [1] BindingDB. Affinity Data for Pseudolycorine: IC50 2.30 nM for activation of RNase L. Accessed 2026. View Source
• [2] ScienceDirect. Pseudolycorine - an overview. Mechanism of Action of Crinane Alkaloids. Studies in Natural Products Chemistry, 2016. View Source

T-Cell Immunosuppression Activity

Pseudolycorine inhibits human T cell proliferation stimulated by anti-CD3/CD28 mAbs with an IC50 of 0.97 ± 0.22 μmol·L⁻¹, and by PHA with an IC50 of 0.82 ± 0.07 μmol·L⁻¹, without inducing apoptosis or affecting resting T cell viability at these concentrations [1]. In contrast, lycorine exhibits IC50 values ranging from 0.8 to 50 μM across various cancer cell lines, but its direct T cell immunosuppressive activity at sub-micromolar concentrations is not documented [2]. Pseudolycorine's mechanism involves G0/G1 cell cycle arrest and suppression of IL-6, IL-17, and IFN-γ, positioning it as a selective T cell proliferation inhibitor. Lycorine's antiproliferative effects are primarily linked to protein synthesis inhibition and apoptosis induction in cancer cells [2].

T-Cell Suppression

Class-level inference

IC50 0.82–0.97 µM (anti-CD3/CD28 & PHA); lycorine, narciclasine: no activity

Supports T-cell immunomodulation model interpretation

G0/G1 arrest, no apoptosis in resting T cells; cytokine suppression (IL-6, IL-17A, IFN-γ)

Evidence Dimension	Inhibition of human T cell proliferation
Target Compound Data	IC50 = 0.97 ± 0.22 μM (anti-CD3/CD28); IC50 = 0.82 ± 0.07 μM (PHA)
Comparator Or Baseline	Lycorine: IC50 values 0.8–50 μM against cancer cell lines; no specific T cell proliferation IC50 reported.
Quantified Difference	Pseudolycorine demonstrates sub-micromolar potency in a functional T cell assay; lycorine's potency is context-dependent and not specifically characterized for T cell immunosuppression.
Conditions	Human T cells isolated by density gradient centrifugation and immunomagnetic microbeads; activated by anti-CD3/CD28 mAbs or PHA; proliferation measured by flow cytometry after 72 h.

Why This Matters

For immunology and autoimmune disease research, pseudolycorine offers a validated, sub-micromolar T cell inhibitory tool compound with a defined mechanism, whereas lycorine lacks this specific functional characterization and may introduce confounding cytotoxicity.

• [1] WU Lihong, et al. Study on the Mechanism of Pseudolycorine Inhibiting the Proliferation and Function of Activated T Cell. Chinese Journal of Modern Applied Pharmacy, 2020, 37(15): 1818-1824. DOI: 10.13748/j.cnki.issn1007-7693.2020.15.004. View Source
• [2] Uncover the anticancer potential of lycorine - Chinese Medicine. 2024. IC50 values range from 0.8 μM to 50 μM within an administration time from 12 to 72 h. View Source

Antiplasmodial Activity vs. Haemanthamine

Pseudolycorine chloride (PLY) inhibits IL-6 and GM-CSF-induced MDSC proliferation with an IC50 of 6.18 μM (24 h) in vitro, at concentrations that do not show cytotoxicity [1]. In vivo, PLY treatment at 40 mg/kg/day for 21 days significantly alleviated experimental autoimmune encephalomyelitis (EAE) in C57BL/6 mice, reducing inflammatory infiltration, demyelination, and MDSC/Th17 cell infiltration into the spinal cord [1]. Lycorine and haemanthamine, while potent anticancer agents in vitro, have not demonstrated this specific immunomodulatory activity in EAE models. Haemanthamine, for instance, failed to show statistically significant tumor size reduction or survival prolongation in Ehrlich tumor-bearing mice in vivo [2], highlighting the unique in vivo translational potential of pseudolycorine in autoimmune contexts.

Antiplasmodial Potency

Head-to-head comparison

P. falciparum IC50 0.24 µg/mL vs. haemanthamine 0.69 µg/mL (~2.9× lower)

Supports antimalarial screening context

Haemanthamine more potent against T. brucei; same study methodology

Evidence Dimension	MDSC proliferation inhibition (in vitro) and EAE amelioration (in vivo)
Target Compound Data	IC50 (MDSC) = 6.18 μM; In vivo EAE efficacy at 40 mg/kg/day
Comparator Or Baseline	Lycorine: No reported MDSC inhibition or EAE efficacy. Haemanthamine: No significant in vivo antitumor efficacy in Ehrlich model.
Quantified Difference	Pseudolycorine demonstrates validated in vivo autoimmune disease efficacy; comparators lack this specific activity.
Conditions	In vitro: MDSCs treated with PLY (0.67, 2, 6 μM) for 48–96 h. In vivo: MOG35–55-induced EAE in female C57BL/6 mice; PLY 40 mg/kg/d for 21 days.

Why This Matters

For researchers developing immunomodulatory therapies for multiple sclerosis or other Th17-mediated autoimmune diseases, pseudolycorine provides a rare combination of in vitro potency and in vivo proof-of-concept data unavailable for lycorine or haemanthamine.

• [1] Zhang G, et al. Pseudolycorine chloride ameliorates Th17 cell-mediated central nervous system autoimmunity by restraining myeloid-derived suppressor cell expansion. ScienceOpen, 2022. View Source
• [2] Havelek R, et al. Anticancer potential of Amaryllidaceae alkaloids evaluated by screening with a panel of human cells, real-time cellular analysis and Ehrlich tumor-bearing mice. Chem Biol Interact. 2017 Sep 25;275:121-132. View Source

Ribosomal Binding Site vs. Lycorine

In a 2023 study, pseudolycorine and its epimers exhibited weak anti-SARS-CoV-2 activity with EC50 values ranging from 40 to 77 μM at non-cytotoxic concentrations [1]. In the same assay, lycorine displayed potent cytotoxicity with a CC50 of 1.2 μM against Vero-E6 cells [1]. This >30-fold difference in cytotoxicity (CC50: lycorine 1.2 μM vs. pseudolycorine >77 μM, as no cytotoxicity was observed at antiviral concentrations) highlights pseudolycorine's superior safety margin for antiviral screening applications. While lycorine's low CC50 limits its utility as a selective antiviral tool compound, pseudolycorine's non-cytotoxic window allows for unambiguous interpretation of antiviral effects.

Ribosome Binding Site

Cross-study comparable

Distinct site from narciclasine/haemanthamine; partial overlap with lycorine

Supports ribosome-targeting probe differentiation

[³H]narciclasine displacement; polysome kinetics differ from lycorine

Evidence Dimension	Anti-SARS-CoV-2 activity and cytotoxicity on Vero-E6 cells
Target Compound Data	EC50 = 40–77 μM; no cytotoxicity observed at these concentrations
Comparator Or Baseline	Lycorine: EC50 not reported in this study; CC50 = 1.2 μM
Quantified Difference	Pseudolycorine shows >30-fold higher CC50 (safer) than lycorine in the same assay system.
Conditions	Vero-E6 cell line; anti-SARS-CoV-2 activity measured; CC50 determined by cytotoxicity assessment.

Why This Matters

For antiviral screening programs where compound-induced cytotoxicity confounds results, pseudolycorine's clean window at 40–77 μM offers a distinct advantage over lycorine, which is cytotoxic at 1.2 μM and thus unsuitable for selective antiviral studies in this model.

• [1] Le NT, et al. Anti-SARS-CoV-2 Activity and Cytotoxicity of Amaryllidaceae Alkaloids from Hymenocallis littoralis. Molecules. 2023 Apr 4;28(7):3222. DOI: 10.3390/molecules28073222. View Source

In Vivo Antitumor Activity in W-256 Model

A key functional differentiation reported in the Journal of Natural Products is that pseudolycorine exhibits a cytotoxic profile, whereas other active Amaryllidaceae alkaloids, including lycorine and haemanthamine, display primarily cytostatic activity [1]. This mechanistic divergence—cytotoxic (cell killing) vs. cytostatic (growth arrest)—has profound implications for downstream applications. Pseudolycorine's cytotoxicity is further evidenced by its growth inhibitory IC50 values of 7.4–7.9 μM across A549, OE21, Hs683, U373, and B16F10 cell lines after 72 h . In contrast, narciclasine, the most potent analog, exhibits IC50 values in the 30–100 nM range but operates via actin cytoskeleton disruption and eEF1A targeting [2], a mechanism distinct from pseudolycorine's protein synthesis inhibition and cytotoxic action.

In Vivo W-256 Model

Supporting evidence

Tumor inhibition 49–76% (10–20 mg/kg i.p. × 7 days); rat LD50 110 mg/kg

Supports in vivo tumor-model endpoint interpretation

No comparable in vivo data for lycorine/narciclasine; model-specific (W-256)

Evidence Dimension	Cytotoxic vs. cytostatic activity against cancer cells
Target Compound Data	Cytotoxic profile; IC50 = 7.4–7.9 μM across 5 cell lines (72 h MTT assay)
Comparator Or Baseline	Lycorine, haemanthamine: Cytostatic profile. Narciclasine: Cytotoxic but with IC50 30–100 nM (distinct mechanism).
Quantified Difference	Mechanistic class distinction (cytotoxic vs. cytostatic); potency difference vs. narciclasine (~100-fold less potent but mechanistically distinct).
Conditions	A549, OE21, Hs683, U373, B16F10 cell lines; MTT assay after 72 h

Why This Matters

For mechanism-of-action studies, the cytotoxic vs. cytostatic distinction is critical. Pseudolycorine provides a cytotoxic tool compound within the lycorine-type alkaloid class, whereas lycorine and haemanthamine offer cytostatic phenotypes, enabling comparative pathway analysis.

• [1] Journal of Natural Products. When active, the compounds displayed cytostatic, not cytotoxic activity, with the exception of pseudolycorine (3), which exhibited cytotoxic profiles. View Source
• [2] PeptideDB. Narciclasine. Mean IC50 ~47 nM across 60 cancer cell lines. View Source

Pseudolycorine Demonstrates In Vivo Antitumor Efficacy Against W-256 Carcinosarcoma (49–76% Inhibition) at Tolerable Doses

In a 1979 study, pseudolycorine free base and its hydrochloride salt showed marked inhibition of W-256 carcinosarcoma growth in rats, with tumor inhibition rates of 49–76% under tolerable doses (statistically very significant) [1]. The LD50 for intraperitoneal injection in rats was 110 mg/kg (92.4–131 mg/kg) [1]. In contrast, a 2017 study on haemanthamine reported no statistically significant reduction in tumor size and no prolongation of survival time in Ehrlich tumor-bearing mice [2]. While lycorine has demonstrated in vivo efficacy in various xenograft models, the specific W-256 inhibition data for pseudolycorine provides a benchmark for this alkaloid's antitumor potential in a defined rodent sarcoma model.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	49–76% inhibition of W-256 carcinosarcoma in rats at tolerable doses; LD50 i.p. = 110 mg/kg
Comparator Or Baseline	Haemanthamine: No significant tumor size reduction in Ehrlich mouse model.
Quantified Difference	Pseudolycorine demonstrates statistically significant in vivo antitumor efficacy; haemanthamine does not in its tested model.
Conditions	Rat W-256 carcinosarcoma model; intraperitoneal administration; tumor inhibition measured.

Why This Matters

For preclinical oncology researchers, pseudolycorine offers a validated in vivo efficacy dataset (W-256 model) that distinguishes it from haemanthamine, which failed to show in vivo antitumor activity despite potent in vitro effects, guiding compound selection for animal studies.

• [1] Pan Qichao, et al. THE ANTITUMORAL AND PHARMACOLOGICAL STUDIES OF PSEUDOLYCORINE. Acta Pharmaceutica Sinica, 1979, 14(12): 705-709. View Source
• [2] Havelek R, et al. Anticancer potential of Amaryllidaceae alkaloids evaluated by screening with a panel of human cells, real-time cellular analysis and Ehrlich tumor-bearing mice. Chem Biol Interact. 2017 Sep 25;275:121-132. View Source

Pseudolycorine Validated Applications

Apoptosis-Resistant Cancer Cell Studies

Utilize pseudolycorine as a high-potency (IC50 2.30 nM) RNase L activator in mouse L cell extracts to probe 2-5A-dependent ribonuclease pathways [1]. This application is unique to pseudolycorine within the Amaryllidaceae alkaloid class and provides a molecular tool for studying antiviral innate immunity mechanisms.

T-Cell Autoimmunity and Transplant Models

Employ pseudolycorine or its chloride salt as a lead compound for Th17-mediated autoimmune diseases. Its validated in vitro T cell proliferation inhibition (IC50 0.82–0.97 μM) and in vivo EAE amelioration at 40 mg/kg [2] offer a defined efficacy and safety profile distinct from lycorine and haemanthamine. Researchers can use this compound to establish positive controls in MS animal models or to develop next-generation immunosuppressants.

Anti-Malarial Drug Discovery

Pseudolycorine serves as a cytotoxic control in comparative studies with cytostatic alkaloids (lycorine, haemanthamine). Its IC50 of 7.4–7.9 μM across multiple cancer cell lines and its unique cytotoxic mechanism [3] allow researchers to dissect pathways leading to cell death versus growth arrest. This is particularly valuable for studies seeking to understand resistance mechanisms to cytostatic agents.

Ribosome-Targeting Antibiotic Discovery

Pseudolycorine provides a validated positive control for in vivo antitumor studies, with documented 49–76% tumor inhibition in the rat W-256 model [4]. This historical dataset can serve as a benchmark for evaluating novel derivatives or combination therapies, offering a clear efficacy threshold not available for haemanthamine in its tested models.

Application

Selection Property

Validation Focus

Cancer cell-model studies (apoptosis-resistant)

Cytotoxic mechanism divergence

Apoptosis-independent cell-death endpoint review

T-cell immunomodulation studies

T-cell proliferation suppression profile

Cytokine and cell-cycle endpoint validation

Antimalarial screening studies

Antiplasmodial activity context

P. falciparum potency endpoint review

Ribosome-targeting probe studies

Ribosomal binding site divergence

Polysome profiling and competition assay validation

• [1] BindingDB. Affinity Data for Pseudolycorine: IC50 2.30 nM for activation of RNase L. View Source
• [2] Zhang G, et al. Pseudolycorine chloride ameliorates Th17 cell-mediated central nervous system autoimmunity by restraining myeloid-derived suppressor cell expansion. ScienceOpen, 2022. View Source
• [3] Journal of Natural Products. Pseudolycorine exhibits cytotoxic profiles. View Source
• [4] Pan Qichao, et al. THE ANTITUMORAL AND PHARMACOLOGICAL STUDIES OF PSEUDOLYCORINE. Acta Pharmaceutica Sinica, 1979, 14(12): 705-709. View Source